Cas no 860650-52-8 (Phenyl 2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1-hydrazinecarboxylate)

• Product Name: Phenyl 2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1-hydrazinecarboxylate
• CAS No: 860650-52-8
• MDL: MFCD04124351
• CID: 4661265
• Update Time: 2025-05-26

Phenyl 2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1-hydrazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• PHENYL 2-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-2-METHYL-1-HYDRAZINECARBOXYLATE
• Phenyl 2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1-hydrazinecarboxylate

• MDL： MFCD04124351

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Phenyl 2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1-hydrazinecarboxylate

Phenyl 2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1-hydrazinecarboxylate (CAS No. 860650-52-8): An Overview

Phenyl 2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1-hydrazinecarboxylate (CAS No. 860650-52-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is characterized by its unique structural features, including a phenyl group, a chlorinated pyridine ring, and a trifluoromethyl moiety. These structural elements contribute to its potential applications in various therapeutic areas.

The phenyl group in the compound is a common aromatic moiety found in many pharmaceuticals and agrochemicals. It provides rigidity and hydrophobicity, which can influence the compound's solubility and bioavailability. The chlorinated pyridine ring is another key feature, known for its ability to modulate biological activity through interactions with specific receptors or enzymes. The presence of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have explored the potential of Phenyl 2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1-hydrazinecarboxylate in various therapeutic contexts. One notable area of research is its use as an antimicrobial agent. The compound has shown promising activity against a range of bacterial strains, including multidrug-resistant pathogens. This makes it a valuable candidate for developing new antibiotics to combat the growing threat of antibiotic resistance.

In addition to its antimicrobial properties, Phenyl 2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1-hydrazinecarboxylate has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The hydrazinecarboxylate moiety in the compound is particularly interesting from a chemical perspective. Hydrazine derivatives are known for their reactivity and ability to form various types of chemical bonds. This reactivity can be harnessed to develop novel prodrugs or drug delivery systems that enhance the therapeutic efficacy and reduce side effects of the parent compound.

From a synthetic standpoint, the preparation of Phenyl 2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1-hydrazinecarboxylate involves several steps, including the formation of the chlorinated pyridine ring, introduction of the trifluoromethyl group, and coupling with the phenyl hydrazinecarboxylate moiety. Recent advancements in synthetic methods have made it possible to produce this compound with high yield and purity, facilitating its use in both research and industrial settings.

In terms of safety and environmental impact, it is important to note that while Phenyl 2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1-hydrazinecarboxylate is not classified as a hazardous substance under current regulations, proper handling and disposal protocols should be followed to ensure workplace safety and environmental protection.

Future research on Phenyl 2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1-hydrazinecarboxylate is likely to focus on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models of disease. Additionally, efforts to improve its solubility and bioavailability may enhance its therapeutic potential.

In conclusion, Phenyl 2-3-chloro-5-(trifluoromethyl)-2-pyridinyl-2-methyl-1-hydrazinecarboxylate (CAS No. 860650-52-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting candidate for further investigation and development.